2-Ethenylcyclopentan-1-ol

• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 2-ethenylcyclopentan-1-ol
• InChI: InChI=1S/C7H12O/c1-2-6-4-3-5-7(6)8/h2,6-8H,1,3-5H2
• InChI Key: VROPFTPHFBHMLL-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CCCC1O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethenylcyclopentan-1-ol can be achieved through the nucleophilic opening of the epoxide ring in 6-oxabicyclo[3.1.0]hexane using ethenylmagnesium bromide . This reaction involves the addition of the ethenyl group to the cyclopentane ring, resulting in the formation of the desired compound.

Industrial Production Methods: While specific industrial production methods for 2-Ethenylcyclopentan-1-ol are not widely documented, the general approach involves large-scale synthesis using similar nucleophilic addition reactions. The reaction conditions are optimized to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 2-Ethenylcyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The ethenyl group can be reduced to form a saturated cyclopentanol derivative.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using catalysts like palladium on carbon (Pd/C) can reduce the ethenyl group.

Substitution: Reagents like thionyl chloride (SOCl2) can be used to substitute the hydroxyl group with a chlorine atom.

Major Products Formed:

Oxidation: Formation of 2-ethenylcyclopentanone or 2-ethenylcyclopentanal.

Reduction: Formation of 2-ethylcyclopentan-1-ol.

Substitution: Formation of 2-ethenylcyclopentyl chloride.

Scientific Research Applications

2-Ethenylcyclopentan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethenylcyclopentan-1-ol involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with other molecules, influencing their structure and function. The ethenyl group can participate in addition reactions, altering the chemical environment. These interactions can affect biological pathways and processes, although detailed studies are required to fully understand the mechanisms involved.

Comparison with Similar Compounds

Structural and Functional Comparisons

The provided evidence includes two cyclopentanol derivatives: 1-Methylcyclopentanol () and 1-(1-Aminobutan-2-yl)cyclopentan-1-ol (). Below is a comparative analysis of these compounds:

Property	1-Methylcyclopentanol	1-(1-Aminobutan-2-yl)cyclopentan-1-ol
CAS No.	1462-03-9	Not explicitly stated
Formula	C₆H₁₂O	Likely C₉H₁₉NO (inferred from structure)
Functional Groups	Cyclopentanol core with methyl group	Cyclopentanol core with amino-butyl branch
Applications	Industrial solvent, intermediate	Pharmaceuticals, agrochemicals, material science
Safety Data	Listed in SDS (skin/eye irritant)	Not provided in evidence

Key Differences

Functional Groups: 1-Methylcyclopentanol is a simple alcohol with a methyl substituent, making it less polar and more suited for solvent applications . 1-(1-Aminobutan-2-yl)cyclopentan-1-ol incorporates an amino-butyl chain, enhancing its reactivity and suitability for synthesizing bioactive molecules (e.g., drug candidates) .

Reactivity: The amino group in 1-(1-Aminobutan-2-yl)...

Applications: 1-Methylcyclopentanol is primarily used in industrial settings, whereas 1-(1-Aminobutan-2-yl)... is highlighted for its versatility in cutting-edge research, including drug discovery .

Research Findings

1-Methylcyclopentanol

• Synthetic Utility : Acts as a precursor in producing cyclopentene derivatives via dehydration .
• Safety Profile : Classified as a skin/eye irritant, requiring handling precautions (e.g., PPE) .

1-(1-Aminobutan-2-yl)cyclopentan-1-ol

• Pharmaceutical Potential: Its amino-alcohol structure is pivotal in synthesizing chiral ligands for asymmetric catalysis, a critical process in drug development .
• Material Science : Used to design polymers with tailored thermal stability, though specific data are absent in the evidence .

Limitations of Available Evidence

• No data on 2-Ethenylcyclopentan-1-ol’s synthesis, properties, or applications were found in the provided sources.

4. Conclusion While 2-Ethenylcyclopentan-1-ol remains uncharacterized in the provided evidence, the analysis of 1-Methylcyclopentanol and 1-(1-Aminobutan-2-yl)cyclopentan-1-ol underscores the impact of substituents on reactivity and applications. Future studies should prioritize elucidating the properties of 2-Ethenylcyclopentan-1-ol to enable direct comparisons.

Biological Activity

2-Ethenylcyclopentan-1-ol, also known as 2alpha-vinylcyclopentan-1beta-ol, is an organic compound characterized by a vinyl group attached to a cyclopentane ring, along with a hydroxyl group on the first carbon. This unique structure contributes to its potential biological activities, making it a subject of interest in various fields, including medicinal chemistry and biochemistry.

The molecular formula of 2-ethenylcyclopentan-1-ol is $C_7H_{12}O$, with a molecular weight of 112.17 g/mol. The compound's structure allows for various chemical reactions, including oxidation and reduction, which can influence its biological activity.

Property	Value
Molecular Formula	$C_7H_{12}O$
Molecular Weight	112.17 g/mol
IUPAC Name	(1R,2S)-2-ethenylcyclopentan-1-ol

Biological Activity

Research indicates that 2-ethenylcyclopentan-1-ol exhibits several biological activities:

• Antimicrobial Properties : Studies have demonstrated that compounds with similar structures possess antimicrobial activity. For instance, the synthesis of derivatives from 2-ethenylcyclopentan-1-ol has been explored for their potential to inhibit bacterial growth .
• Interaction with Biomolecules : The compound has been studied for its interactions with various biomolecules, which may lead to therapeutic applications. Its hydroxyl group plays a crucial role in forming hydrogen bonds with proteins and nucleic acids, potentially influencing biological pathways .
• Potential Therapeutic Applications : There is ongoing research into the therapeutic properties of 2-ethenylcyclopentan-1-ol as a precursor for drug development. Its unique structure may contribute to the development of novel pharmaceuticals targeting specific diseases.

Case Studies

A few notable studies highlight the biological activity of 2-ethenylcyclopentan-1-ol:

• Study on Antimicrobial Activity : A study investigated the antimicrobial properties of synthesized derivatives of 2-ethenylcyclopentan-1-ol against various bacterial strains. The results showed significant inhibition of growth in certain strains, suggesting its potential as an antimicrobial agent .
• Mechanistic Studies : Research focusing on the mechanism of action revealed that 2-ethenylcyclopentan-1-ol interacts with specific molecular targets within cells, influencing metabolic pathways and potentially leading to apoptosis in cancer cells .

The biological activity of 2-ethenylcyclopentan-1-ol is primarily attributed to its ability to interact with cellular components:

• Hydroxyl Group : The presence of the hydroxyl group allows for hydrogen bonding, which can facilitate interactions with enzymes and receptors.
• Vinyl Group : The vinyl group may participate in electrophilic addition reactions, leading to the formation of reactive intermediates that can affect cellular signaling pathways.